Paliperidone Palmitate-d4
Paliperidone Palmitate-d4
Brand Name:
Vulcanchem
CAS No.:
1794685-21-4
VCID:
VC0127828
InChI:
InChI=1S/C39H57FN4O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-36(45)47-34-17-16-24-44-38(34)41-29(2)32(39(44)46)23-27-43-25-21-30(22-26-43)37-33-20-19-31(40)28-35(33)48-42-37/h19-20,28,30,34H,3-18,21-27H2,1-2H3/i23D2,27D2
SMILES:
CCCCCCCCCCCCCCCC(=O)OC1CCCN2C1=NC(=C(C2=O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F)C
Molecular Formula:
C39H57FN4O4
Molecular Weight:
668.932
Paliperidone Palmitate-d4
CAS No.: 1794685-21-4
Cat. No.: VC0127828
Molecular Formula: C39H57FN4O4
Molecular Weight: 668.932
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1794685-21-4 |
|---|---|
| Molecular Formula | C39H57FN4O4 |
| Molecular Weight | 668.932 |
| IUPAC Name | [2-methyl-4-oxo-3-[1,1,2,2-tetradeuterio-2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-9-yl] hexadecanoate |
| Standard InChI | InChI=1S/C39H57FN4O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-36(45)47-34-17-16-24-44-38(34)41-29(2)32(39(44)46)23-27-43-25-21-30(22-26-43)37-33-20-19-31(40)28-35(33)48-42-37/h19-20,28,30,34H,3-18,21-27H2,1-2H3/i23D2,27D2 |
| Standard InChI Key | VOMKSBFLAZZBOW-YPEWPAAVSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC1CCCN2C1=NC(=C(C2=O)CCN3CCC(CC3)C4=NOC5=C4C=CC(=C5)F)C |
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